Cas no 618-21-3 (4-Phosphonobenzoic acid)

• Product Name: 4-Phosphonobenzoic acid
• CAS No: 618-21-3
• MF: C₇H₇O₅P
• MW: 202.101243257523
• MDL: MFCD00159431
• CID: 510511
• PubChem ID: 354334593
• Update Time: 2025-04-19

4-Phosphonobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phosphonobenzoic acid
• Benzoic acid,4-phosphono-
• Benzoic acid,4-phosphono
• 4-Carboxyphenylphosphonic Acid
• (p-Carboxyphenyl)phosphonic acid
• (p-Phosphono)benzoic acid
• BENZOIC ACID, (p-PHOSPHONO)-
• (4-Carboxyphenyl)phosphonic acid
• Benzoic acid, 4-phosphono-
• Oprea1_557816
• NSC13565
• Benzoic acid, 4-phosphono- (9CI)
• STL326460
• FCH1324667
• N,N,N',N'-Tetramethyl-4,4'-diaminodicyclohexylmethane; 4,4'-Methylenebis[N,N-dimethyl-cyclohexylamine;
• MFCD00159431
• NSC 13565
• NSC-13565
• AKOS015962796
• BRN 2938528
• 618-21-3
• DTXSID50210793
• AT24966
• 4-16-00-01120 (Beilstein Handbook Reference)
• SCHEMBL563245
• P2459
• 4-phosphonobenzoicacid
• CS-0313950

• MDL： MFCD00159431
• Inchi： 1S/C7H7O5P/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
• InChI Key： IEQICHVXWFGDAN-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C(=O)O)=CC=1)(=O)(O)O
• BRN： 2938528

Computed Properties

• Exact Mass: 202.00300
• Monoisotopic Mass: 202.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: -0.5

Experimental Properties

• Density: 1.65
• Melting Point: 378°C(lit.)
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.619
• PSA: 104.64000
• LogP: 0.18780

4-Phosphonobenzoic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Material Chemicals Electrical Materials